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molecular formula C9H13NOS B1270881 2-[(2-Pyridin-4-ylethyl)thio]ethanol CAS No. 78092-91-8

2-[(2-Pyridin-4-ylethyl)thio]ethanol

Cat. No. B1270881
CAS RN: 78092-91-8
M. Wt: 183.27 g/mol
InChI Key: RVSLGHONXIRODY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04246263

Procedure details

Under a nitrogen atmosphere, sodium methoxide (1.62 g., 0.03 mole) was dissolved in 36 ml. of stirring absolute ethanol and the solution cooled in an ice bath. 2-Mercaptoethanol (2.34 g., 0.03 mole) in 6 ml. of absolute ethanol was added over approximately 5 minutes. Finally, 4-vinylpyridine (3.22 g., 0.03 mole) in approximately 20 ml. of absolute ethanol was added over 15 minutes. The reaction mixture was allowed to warm to room temperature and stirred for 23 hours. The reaction mixture was concentrated to a thick oil (7.28 g.). The oil was diluted with a small amount of chloroform (a strong exotherm occurred, leading to refluxing of the chloroform) and chromatographed on silica gel, with large volumes of chloroform and finally chloroform/1% methanol as eluant. Product containing fractions (from the latter eluant) were combined and evaporated to yield the free base of 4-[2-(2-hydroxyethylthio)ethyl]pyridine [2.49 g.; oil; m/e calcd.: 183, found: 183; ir (film): 3.10, 3.45, 3.52, 6.23, 7.07, 9.40, 9.57, 9.98 and 12.44μ; pnmr/CDCl3 /TMS/δ: 8.53 (m, 2H), 7.17 (m, 2H), 3.77 (t, 2H), 3.57 (s, 1H, exchanges with D2O), 2.85 (m, 4H) and 2.73 ppm (t, 2H)].
Name
sodium methoxide
Quantity
1.62 g
Type
reactant
Reaction Step One
Name
2-Mercaptoethanol
Quantity
2.34 g
Type
reactant
Reaction Step Two
Name
4-vinylpyridine
Quantity
3.22 g
Type
reactant
Reaction Step Three
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
4-[2-(2-hydroxyethylthio)ethyl]pyridine

Identifiers

REACTION_CXSMILES
C[O-].[Na+].[SH:4][CH2:5][CH2:6][OH:7].[CH:8]([C:10]1[CH:15]=[CH:14][N:13]=[CH:12][CH:11]=1)=[CH2:9]>C(O)C>[OH:7][CH2:6][CH2:5][S:4][CH2:9][CH2:8][C:10]1[CH:15]=[CH:14][N:13]=[CH:12][CH:11]=1 |f:0.1|

Inputs

Step One
Name
sodium methoxide
Quantity
1.62 g
Type
reactant
Smiles
C[O-].[Na+]
Step Two
Name
2-Mercaptoethanol
Quantity
2.34 g
Type
reactant
Smiles
SCCO
Step Three
Name
4-vinylpyridine
Quantity
3.22 g
Type
reactant
Smiles
C(=C)C1=CC=NC=C1
Step Four
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O
Step Five
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O
Step Six
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred for 23 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the solution cooled in an ice bath
CONCENTRATION
Type
CONCENTRATION
Details
The reaction mixture was concentrated to a thick oil (7.28 g.)
ADDITION
Type
ADDITION
Details
The oil was diluted with a small amount of chloroform (a strong exotherm
TEMPERATURE
Type
TEMPERATURE
Details
to refluxing of the chloroform) and
CUSTOM
Type
CUSTOM
Details
chromatographed on silica gel, with large volumes of chloroform and finally chloroform/1% methanol as eluant
ADDITION
Type
ADDITION
Details
Product containing fractions (from the latter eluant)
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
 23 h
Name
4-[2-(2-hydroxyethylthio)ethyl]pyridine
Type
product
Smiles
OCCSCCC1=CC=NC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.